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Compound Focus: Acid Brown 434

CAS No.: 126851-40-9
Cat. No.: S955100

Comparison at a Glance

The table below summarizes the available information for both dyes.

Get Quote

Property Acid Black 194 Acid Brown 434
Color Index Acid Black 194 [1] Acid Brown 434 [2]
Name

CAS Number 61931-02-0 [1] [3] 126851-40-9 [2]
Molecular C20H12N3NaO-S [1] [4] Information missing
Formula

Molecular 461.38 g/mol [1] [4] Information missing
Weight

Physical Form Uniform black-brown powder [1] Information missing
Solubility Very soluble in water and alcohol [1]. 30 g/L at 25°C; 53.8 g/L at 22°C [2]

70 g/L at 90°C [1]. Also soluble in DMSO and
methanol [3].

Density Information missing

1.89 g/cm3 at 20°C [2]
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Property Acid Black 194 Acid Brown 434

LogP Information missing -2.2 at 22°C [2] (Indicates
high hydrophilicity)

Common Dyeing wool, nylon, silk, leather, and paper [1] Information missing
Applications

Experimental Data and Protocols

Search results provided experimental data specifically for Acid Black 194 in the context of adsorption for

wastewater treatment.

Experimental Protocol: Batch Adsorption of Acid Black 194

The following methodology was used to study the removal of Acid Black 194 from aqueous solutions using

smectitic clays as adsorbents [4].

e Adsorbate: Acid Black 194 dye solution from leather tannery rejects.
Adsorbents: Raw and acid/base-activated smectitic clays.

Batch Process:
o Place a known amount of adsorbent (0.025-0.1 g) in a flask.
o Add 50 mL of the dye effluent at a known pH (varied from 2 to 12, adjusted with HCI/NaOH).
o Agitate the mixture continually for 15 minutes in a water bath at 25°C.
o Filter the suspension to separate the clay.
o Measure the concentration of dye remaining in the supernatant using a UV-visible spectrometer
at a wavelength of 380 nm (Amax for this dye).
Data Analysis:

o The adsorption capacity (amount of dye adsorbed per gram of clay) was calculated as: ge =
(Co - Ce) *V I m, where Co and Ce are the initial and equilibrium dye concentrations (mg/L), V is
the solution volume (L), and m is the mass of adsorbent (g) [4].
o The percentage of dye removed was calculated as: % Removal = (Co - Ce) / Co * 100 [4].
Key Findings:
o The best adsorption results were recorded at pH = 11 with an adsorbent amount of 0.025 g

[4].
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o Under these conditions, the raw clay (BJ) achieved a 94% removal rate of Acid Black 194 from
the effluent [4].

The diagram below illustrates this batch adsorption workflow.
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How to Proceed with Your Research

The lack of data for Acid Brown 434 makes a full performance comparison impossible. To proceed, you

could:

e Search for Specific Studies: Look for scientific papers on "Acid Brown 434" using academic
databases like Google Scholar, Scopus, or Web of Science. Searching by its CAS Number (126851-
40-9) may yield more precise results.

e Contact Suppliers: Reach out to chemical suppliers like those listed on ChemicalBook [2] to request
technical data sheets for both dyes, which typically contain detailed information on properties and
fastness.

e Conduct Empirical Tests: If feasible, design your own experiments to compare key performance
metrics such as color fastness (light, wash, rub), dye uptake rate, and optimal dyeing conditions for
each dye on your target substrates.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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